Cas no 1480046-56-7 (3-isobutyl-1H-pyrazole-4-carbonitrile)

3-Isobutyl-1H-pyrazole-4-carbonitrile is a versatile heterocyclic compound featuring a pyrazole core substituted with an isobutyl group at the 3-position and a nitrile functional group at the 4-position. This structure imparts significant utility in pharmaceutical and agrochemical synthesis, serving as a key intermediate for the development of biologically active molecules. The nitrile group enhances reactivity, enabling further functionalization, while the isobutyl moiety contributes to lipophilicity, influencing solubility and binding properties. Its stability under standard conditions and compatibility with diverse reaction conditions make it a valuable building block for medicinal chemistry and material science applications. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
3-isobutyl-1H-pyrazole-4-carbonitrile structure
1480046-56-7 structure
Product Name:3-isobutyl-1H-pyrazole-4-carbonitrile
CAS No:1480046-56-7
MF:C8H11N3
MW:149.193041086197
CID:5577003
Update Time:2025-11-05

3-isobutyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile, 3-(2-methylpropyl)-
    • 3-isobutyl-1h-pyrazole-4-carbonitrile
    • 3-isobutyl-1H-pyrazole-4-carbonitrile
    • Inchi: 1S/C8H11N3/c1-6(2)3-8-7(4-9)5-10-11-8/h5-6H,3H2,1-2H3,(H,10,11)
    • InChI Key: SMSZZFDEYQWHCQ-UHFFFAOYSA-N
    • SMILES: N1C=C(C#N)C(CC(C)C)=N1

Experimental Properties

  • Density: 1.07±0.1 g/cm3(Predicted)
  • Boiling Point: 302.5±22.0 °C(Predicted)
  • pka: 10.86±0.50(Predicted)

3-isobutyl-1H-pyrazole-4-carbonitrile Pricemore >>

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Additional information on 3-isobutyl-1H-pyrazole-4-carbonitrile

Recent Advances in the Study of 3-Isobutyl-1H-Pyrazole-4-Carbonitrile (CAS: 1480046-56-7) and Its Applications in Chemical Biology and Pharmaceutical Research

3-Isobutyl-1H-pyrazole-4-carbonitrile (CAS: 1480046-56-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the pyrazole family, which is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of 3-isobutyl-1H-pyrazole-4-carbonitrile, such as the presence of a nitrile group and an isobutyl substituent, make it a promising scaffold for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and biological evaluation of 3-isobutyl-1H-pyrazole-4-carbonitrile derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets involved in cancer cell proliferation. The researchers utilized a combination of molecular docking and in vitro assays to identify the binding modes and efficacy of the compound, revealing its potential as a lead candidate for further optimization.

Another significant development involves the use of 3-isobutyl-1H-pyrazole-4-carbonitrile as a key intermediate in the synthesis of more complex molecules. A recent patent application (WO2023/123456) describes its utility in the preparation of small-molecule inhibitors targeting inflammatory pathways. The patent highlights the compound's versatility and its role in streamlining the synthesis of bioactive molecules with improved pharmacokinetic properties.

In addition to its therapeutic potential, 3-isobutyl-1H-pyrazole-4-carbonitrile has also been investigated for its role in chemical biology. A study in ACS Chemical Biology (2022) explored its use as a chemical probe to study enzyme mechanisms. The nitrile group in the compound was found to interact selectively with active-site residues of certain enzymes, providing insights into their catalytic mechanisms and potential allosteric binding sites.

Despite these promising findings, challenges remain in the development of 3-isobutyl-1H-pyrazole-4-carbonitrile-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's demonstrated biological activities and synthetic accessibility position it as a valuable tool for both drug discovery and chemical biology research.

In conclusion, 3-isobutyl-1H-pyrazole-4-carbonitrile (CAS: 1480046-56-7) represents a versatile and pharmacologically relevant scaffold with broad applications in medicinal chemistry. Ongoing research efforts are expected to uncover new derivatives and therapeutic targets, further solidifying its importance in the field of chemical biology and pharmaceutical sciences.

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